Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C16H18O B8388692 (2,2',6'-Trimethylbiphenyl-3-yl)methanol

(2,2',6'-Trimethylbiphenyl-3-yl)methanol

Cat. No. B8388692
M. Wt: 226.31 g/mol
InChI Key: LCHQKELPMOZWMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08399507B2

Procedure details

To a solution of the product from Step B (1 g, 3.93 mmol) in diethyl ether (20 ml) was carefully added lithium aluminum hydride (1.5 g, 3.93 mmol). The mixture was stirred at room temperature for 16 h. Saturated aqueous ammonium chloride solution was added dropwise until no hydrogen gas was being generated. A few more drops of saturated aqueous ammonium chloride solution was added and the mixture was stirred at room temperature for 30 min and filtered. The filtrate was dried on magnesium sulfate and concentrated to dryness to give the title compound as a colorless oil.
Name
product
Quantity
1 g
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
1.5 g
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
diethyl ether
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:7]([C:8](OC)=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[C:12]1[C:17]([CH3:18])=[CH:16][CH:15]=[CH:14][C:13]=1[CH3:19].[H-].[Al+3].[Li+].[H-].[H-].[H-].[Cl-].[NH4+].[H][H]>C(OCC)C>[CH3:1][C:2]1[C:7]([CH2:8][OH:9])=[CH:6][CH:5]=[CH:4][C:3]=1[C:12]1[C:17]([CH3:18])=[CH:16][CH:15]=[CH:14][C:13]=1[CH3:19] |f:1.2.3.4.5.6,7.8|

Inputs

Step One
Name
product
Quantity
1 g
Type
reactant
Smiles
CC1=C(C=CC=C1C(=O)OC)C1=C(C=CC=C1C)C
Step Two
Name
lithium aluminum hydride
Quantity
1.5 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Five
Name
diethyl ether
Quantity
20 mL
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 30 min
Duration
30 min
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The filtrate was dried on magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
CC1=C(C=CC=C1CO)C1=C(C=CC=C1C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.